Cas no 108905-75-5 (1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-2-(methylthio)-, ethyl ester)

1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-2-(methylthio)-, ethyl ester structure
108905-75-5 structure
Product Name:1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-2-(methylthio)-, ethyl ester
CAS No:108905-75-5
MF:C8H11BrN2O2S
MW:279.154139757156
CID:4426216
PubChem ID:165351222
Update Time:2025-04-24

1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-2-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-2-(methylthio)-, ethyl ester
    • 108905-75-5
    • DTXSID001170634
    • Ethyl 4-bromo-1-methyl-2-(methylthio)-1H-imidazole-5-carboxylate
    • Inchi: 1S/C8H11BrN2O2S/c1-4-13-7(12)5-6(9)10-8(14-3)11(5)2/h4H2,1-3H3
    • InChI Key: NXQHNBYQJATYTN-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OCC)N(C)C(=N1)SC

Computed Properties

  • Exact Mass: 277.97246Da
  • Monoisotopic Mass: 277.97246Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69.4Ų

1H-Imidazole-5-carboxylic acid, 4-bromo-1-methyl-2-(methylthio)-, ethyl ester Related Literature

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